4-{[(Benzyloxy)carbonyl]amino}-5-chloro-2-methoxybenzoic acid

• CAS No.: 89565-78-6
• Molecular Formula: C16H14ClNO5
• Molecular Weight: 335.74 g/mol
• IUPAC Name: 5-chloro-2-methoxy-4-(phenylmethoxycarbonylamino)benzoic acid
• InChI: InChI=1S/C16H14ClNO5/c1-22-14-8-13(12(17)7-11(14)15(19)20)18-16(21)23-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3,(H,18,21)(H,19,20)
• InChI Key: PFYZWMQUFMFKHC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1C(=O)O)Cl)NC(=O)OCC2=CC=CC=C2

Description

4-{[(Benzyloxy)carbonyl]amino}-5-chloro-2-methoxybenzoic acid is a useful research compound. Its molecular formula is C16H14ClNO5 and its molecular weight is 335.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

200 ml 2N aqueous sodium hydroxide solution is added dropwise to a stirred solution of 72.1 g of the benzoic acid methyl ester produced in step (b) in 800 ml dioxane. The mixture is stirred for 20 hours and the organic solvent removed under a vacuum. The residue is dissolved in water and adjusted to pH 5-6 with 3N hydrochloric acid. The heading compound is filtered off and washed with water. M.pt. 182°-183° (from methanol).